3-[3,4-Bis(benzyloxy)-5-nitrophenyl]-5-methyl-1,2,4-oxadiazole

• CAS RN: 923287-59-6
• Molecular Formula: C23H19N3O5
• Molecular Weight: 417.4 g/mol
• IUPAC Name: 5-methyl-3-[3-nitro-4,5-bis(phenylmethoxy)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C23H19N3O5/c1-16-24-23(25-31-16)19-12-20(26(27)28)22(30-15-18-10-6-3-7-11-18)21(13-19)29-14-17-8-4-2-5-9-17/h2-13H,14-15H2,1H3
• InChI Key: WNENDHPEOXANJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=CC(=C(C(=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4)[N+](=O)[O-]

Description

3-[3,4-Bis(benzyloxy)-5-nitrophenyl]-5-methyl-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C23H19N3O5 and its molecular weight is 417.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-[3,4-Bis(benzyloxy)-5-nitrophenyl]-5-methyl-1,2,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[3,4-Bis(benzyloxy)-5-nitrophenyl]-5-methyl-1,2,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 3,4-bis-benzyloxy-N′-hydroxy-5-nitro-benzamidine (1.0 g, 2.54 mmol) in dimethylformamide (5 mL) at room temperature was added 1,1-carbonyldiimidazole (0.494 g, 3.048 mmol) in one portion and the mixture was stirred at room temperature for ninety minutes. Thereupon, acetic acid (0.184 g, 3.067 mmol) was added dropwise and the mixture was allowed to stir for two hours at room temperature, then at 155° C. for three hours. The mixture was allowed to cool to room temperature, and poured onto ice-water (100 mL). Brine (10 mL) was added and the resulting precipitate was removed by filtration, washed with water and dried in air. The solid was then dissolved in dichloromethane (20 mL) and a spatula tip of activated charcoal was added. After stirring for twenty minutes, the suspension was filtered through celite and the filtrate was evaporated to leave a yellow oil that solidified on standing. After recrystallisation from dichloromethane/petroleum ether, 3-(3,4-bis-benzyloxy-5-nitrophenyl)-5-methyl-[1,2,4]oxadiazole was obtained as a pale yellow solid (0.537 g, 51%).